Cas no 109614-24-6 (3,5-dimethyl-2,6-diphenylpyran-4-one)
109614-24-6 structure
Product Name:3,5-dimethyl-2,6-diphenylpyran-4-one
CAS No:109614-24-6
MF:C19H16O2
MW:276.329145431519
CID:1187722
PubChem ID:757673
Update Time:2025-04-20
3,5-dimethyl-2,6-diphenylpyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-2,6-diphenylpyran-4-one
- 4H-Pyran-4-one, 3,5-dimethyl-2,6-diphenyl-
- ZINC00217364
- ACMC-20mcg7
- AC1LFPX2
- Ambcb5405434
- CTK0D5682
- MolPort-003-660-663
- AKOS004901552
- MCULE-5949828261
- 4H-Pyran-4-one, 3,5-dimethyl-2,6-diphenyl-; ZINC00217364; ACMC-20mcg7; AC1LFPX2; Ambcb5405434; CTK0D5682; MolPort-003-660-663; AKOS004901552; MCULE-5949828261;
- DTXSID60353903
- 3,5-Dimethyl-2,6-diphenyl-4H-pyran-4-one
- 109614-24-6
-
- Inchi: 1S/C19H16O2/c1-13-17(20)14(2)19(16-11-7-4-8-12-16)21-18(13)15-9-5-3-6-10-15/h3-12H,1-2H3
- InChI Key: GHICQRZIENHICV-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C)C(C(C)=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 276.11508
- Monoisotopic Mass: 276.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3,5-dimethyl-2,6-diphenylpyran-4-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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